Cas no 63472-09-3 (1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE)

1-[1,1'-Biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone is a high-purity organic compound featuring a biphenyl core linked to a propanone moiety via a sulfonyl bridge. Its structural design incorporates both aromatic and sulfonyl functional groups, making it a versatile intermediate in synthetic chemistry, particularly for pharmaceuticals and advanced materials. The compound exhibits excellent stability under standard conditions, ensuring reliable performance in reactions. Its well-defined molecular structure allows for precise functionalization, facilitating applications in cross-coupling and other key transformations. The inclusion of a methylphenylsulfonyl group enhances its solubility in common organic solvents, improving handling and reaction efficiency. Suitable for research and industrial use, it meets stringent purity standards for demanding applications.
1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE structure
63472-09-3 structure
Product Name:1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE
CAS No:63472-09-3
MF:C22H20O3S
MW:364.457405090332
CID:3029308
PubChem ID:4417530
Update Time:2025-06-15

1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

    • 1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE
    • 1-{[1,1'-biphenyl]-4-yl}-3-(4-methylbenzenesulfonyl)propan-1-one
    • 1-(1,1'-BIPHENYL)-4-YL-3-((4-METHYLPHENYL)SULFONYL)-1-PROPANONE
    • AKOS005108684
    • JS-2560
    • 1-([1,1'-Biphenyl]-4-yl)-3-tosylpropan-1-one
    • 3-(4-methylphenyl)sulfonyl-1-(4-phenylphenyl)propan-1-one
    • 63472-09-3
    • 650-951-6
    • Inchi: 1S/C22H20O3S/c1-17-7-13-21(14-8-17)26(24,25)16-15-22(23)20-11-9-19(10-12-20)18-5-3-2-4-6-18/h2-14H,15-16H2,1H3
    • InChI Key: KGMQCFDFHNIKKK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(CCC(C1C=CC(C2C=CC=CC=2)=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 364.11331567Da
  • Monoisotopic Mass: 364.11331567Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 59.6Ų

1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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63472-09-3 98%
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63472-09-3 >90%
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1-[1,1′-biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone
63472-09-3 >90%
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1-[1,1′-biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone
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1-[1,1′-biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone
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1-[1,1′-biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone
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Additional information on 1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE

Comprehensive Overview of 1-[1,1'-BIPHENYL]-4-YL-3-[(4-METHYLPHENYL)SULFONYL]-1-PROPANONE (CAS No. 63472-09-3)

1-[1,1'-Biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone, with the CAS number 63472-09-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique biphenyl and sulfonyl functional groups, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a propanone backbone linked to aromatic rings, makes it a versatile building block for researchers exploring drug discovery and polymeric materials.

In recent years, the demand for high-performance organic intermediates like 1-[1,1'-Biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are particularly interested in its potential applications in photovoltaic materials and OLED technology, where its electron-withdrawing sulfonyl group enhances charge transport properties. Additionally, its role in catalysis and ligand design has been explored, aligning with the growing focus on energy-efficient chemical processes.

The compound’s synthetic versatility is another key highlight. Its biphenyl moiety allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for industries focusing on custom chemical synthesis and molecular engineering. For instance, modifications to the methylphenyl group can fine-tune solubility and reactivity, making it valuable for formulation science and coating applications.

From an analytical perspective, CAS 63472-09-3 is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and consistency, which are critical for its use in high-value applications. The compound’s stability under various conditions also makes it a reliable candidate for long-term storage and large-scale production, addressing common challenges in industrial chemistry.

Environmental and safety considerations are paramount when handling 1-[1,1'-Biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone. While it is not classified as hazardous, proper laboratory practices such as ventilation control and personal protective equipment (PPE) are recommended. Its biodegradability and eco-toxicity profile are subjects of ongoing research, reflecting the broader trend toward sustainable chemical innovation.

In summary, 1-[1,1'-Biphenyl]-4-yl-3-[(4-methylphenyl)sulfonyl]-1-propanone (63472-09-3) is a multifaceted compound with expanding applications in cutting-edge research and industrial processes. Its structural features and functional adaptability position it as a valuable asset in fields ranging from advanced materials to medicinal chemistry, meeting the evolving needs of modern science.

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